Cas no 1361552-03-5 (5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361552-03-5
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968472
• Update Time: 2025-07-18

5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-8-4-10(15)12(11(16)5-8)13-7(1-2-17)3-9(18)6-19-13/h3-6H,1,18H2
• InChI Key： MGYRKWWGIKHWOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(CC#N)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile

Introduction to 5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361552-03-5)

5-Amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361552-03-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical composition, featuring a pyridine core substituted with an amino group, a trichlorophenyl moiety, and an acetonitrile functional group, makes it a versatile building block for drug discovery and development.

The structure of 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile exhibits a high degree of functional diversity, which is leveraged in the design of novel therapeutic agents. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to tailor the compound’s properties for specific biological targets. This flexibility is particularly valuable in the development of small-molecule drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their broad spectrum of biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacological agents. Among these derivatives, 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile stands out due to its unique structural features and demonstrated efficacy in preclinical studies.

One of the most compelling aspects of 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in various diseases. By targeting these enzymes with selective inhibitors derived from 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile, researchers aim to modulate aberrant signaling cascades and restore normal cellular function. Several studies have highlighted its potential in developing inhibitors for tyrosine kinases and other related enzymes implicated in cancer progression.

Moreover, the trichlorophenyl group in 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile contributes to its binding affinity and metabolic stability. This feature is particularly advantageous when designing drugs intended for oral administration or prolonged therapeutic use. The chlorine atoms enhance the compound’s lipophilicity while maintaining its solubility profile in biological fluids, making it an ideal candidate for drug delivery systems.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives based on 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled researchers to predict the binding interactions between this compound and target proteins with remarkable accuracy. These computational methods have not only shortened the time required for hit identification but also reduced the reliance on empirical screening assays.

The synthesis of 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and nitrile formation. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies that minimize waste generation and hazardous byproducts.

In clinical trials conducted thus far, 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile -based compounds have demonstrated promising results in both preclinical models and early-phase human studies. These trials have focused on evaluating their efficacy against various disease states while monitoring for potential side effects or toxicities. The compound’s ability to modulate key biological pathways without significant off-target effects has made it an attractive candidate for further clinical development.

The future prospects of 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile are vast and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring novel synthetic derivatives with enhanced pharmacokinetic properties or improved target specificity. Additionally, 5-amino-2-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile may find utility in combination therapies where it acts synergistically with other drugs to achieve better therapeutic outcomes.

As our understanding of disease mechanisms continues to evolve, 5-amino-2-(2,4，6-trichlorophenyl）pyridine -3 -acetonitrile will likely play an increasingly important role in addressing unmet medical needs。 Its unique structural attributes combined with its demonstrated biological activity make it a cornerstone compound in modern drug discovery efforts。 With further research and development, 5-amino - 23 （24，26 -trichloro phenyl） py rid ine - 33 acetonit r ile promises to contribute significantly to advancements across multiple therapeutic areas.